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Compound of Interest

Compound Name: Zinc 2-ethylhexanoate

Cat. No.: B7822097 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Zinc 2-
ethylhexanoate as a co-drier in the formulation of industrial coatings, particularly in alkyd-

based systems. Detailed experimental protocols for performance evaluation and a summary of

its mechanism of action are included.

Introduction
Zinc 2-ethylhexanoate, also known as zinc octoate, is an organozinc compound widely

utilized in the paint and coatings industry as an auxiliary or "through" drier. While not an

effective oxidation catalyst on its own, it plays a crucial synergistic role when used in

combination with primary driers, such as cobalt-based compounds. Its primary functions are to

ensure uniform drying throughout the paint film, prevent surface defects like wrinkling, and

improve overall film hardness and gloss.[1][2][3] This document outlines its key applications,

provides quantitative data on its performance, and details experimental protocols for its

evaluation.

Physicochemical Properties
Zinc 2-ethylhexanoate is typically supplied as a clear, pale-yellowish liquid. Its key properties

are summarized in the table below.
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Property Value

Chemical Formula Zn(C₈H₁₅O₂)₂

Molecular Weight 351.80 g/mol

Appearance Clear, pale-yellowish liquid

Zinc Content (%) Varies by supplier, typically 8-22%

Solubility
Soluble in mineral spirits and other organic

solvents

Applications in Industrial Coatings
Zinc 2-ethylhexanoate is a versatile additive in various coating formulations:

Alkyd-Based Paints and Varnishes: It is most commonly used in air-drying alkyd coatings

where it works in conjunction with primary driers to promote uniform curing.

High-Solids Coatings: In formulations with high solids content, controlling the drying process

is critical to prevent surface defects.[4] Zinc 2-ethylhexanoate helps to keep the surface

open for longer, allowing for solvent evaporation and through-drying.[1][2]

Pigmented Coatings: It can act as a pigment wetting and dispersing agent, improving color

development and stability.

Anti-Wrinkling Agent: By slowing the initial surface drying, it prevents the formation of a skin

on the paint surface, which can lead to wrinkling as the underlying layers cure.

Quantitative Data on Performance
The primary benefit of incorporating Zinc 2-ethylhexanoate is the synergistic improvement of

drying characteristics when combined with a primary drier like cobalt 2-ethylhexanoate. The

following table provides illustrative data on the effect of a cobalt-zinc drier combination on the

drying time of a typical long-oil alkyd coating.

Table 1: Illustrative Drying Times of a Long-Oil Alkyd Coating with Different Drier Formulations
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Drier
Formulation
(Metal on Solid
Resin)

Set-to-Touch
Time (hours)

Tack-Free
Time (hours)

Dry-Through
Time (hours)

Film
Appearance

Control (No

Drier)
> 24 > 24 > 48 Remains tacky

0.05% Cobalt 2 4 12
Slight surface

wrinkling

0.2% Zinc 18 > 24 > 36
Smooth, but slow

drying

0.05% Cobalt +

0.2% Zinc
3 6 10

Smooth, uniform

film

Note: The data presented in this table is illustrative and can vary depending on the specific

alkyd resin, solvent system, pigmentation, and environmental conditions. The synergistic effect

is evident, where the combination provides a balance between surface and through-drying,

resulting in a defect-free film with a reasonable drying time.[5]

Experimental Protocols
Evaluation of Drying Time (ASTM D1640)
This protocol outlines the procedure for determining the different stages of drying of an organic

coating using a mechanical drying time recorder (e.g., Beck-Koller recorder), in accordance

with ASTM D5895.[6][7][8]

5.1.1. Materials and Equipment

Drying Time Recorder (e.g., Beck-Koller type)

Glass test strips (typically 305 x 25 mm)

Film applicator (e.g., Bird-type) with a specified gap to achieve the desired wet film thickness

Coating formulations to be tested
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Controlled environment chamber (23 ± 2 °C and 50 ± 5% relative humidity)

5.1.2. Procedure

Sample Preparation: Prepare the coating formulations with the desired concentrations of

Zinc 2-ethylhexanoate and other driers. Ensure thorough mixing.

Film Application: Place a glass test strip on a flat surface. Apply the coating uniformly across

the strip using the film applicator.

Drying Time Measurement: Immediately place the coated glass strip onto the drying time

recorder. Start the recorder, which will move a stylus across the film at a constant speed.

Evaluation of Drying Stages: After the predetermined test duration (e.g., 6, 12, or 24 hours),

remove the test strip and observe the track left by the stylus. The different stages of drying

are identified as follows:

Set-to-Touch: The point where the stylus no longer leaves a clear track but begins to leave

a partially torn or rough track.

Tack-Free: The point at which the film has skinned over and the stylus no longer tears the

film but may leave a mark.

Dry-Through: The point where the stylus no longer leaves any visible mark on the film

surface.

Data Recording: Record the time taken to reach each drying stage for the different

formulations.

Assessment of Film Hardness (König Pendulum
Hardness Test - ISO 1522)
Film hardness is a critical performance parameter that can be influenced by the drier system.

5.2.1. Materials and Equipment

König pendulum hardness tester
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Coated glass panels prepared as in the drying time test

Controlled environment chamber

5.2.2. Procedure

Curing of Samples: Allow the coated panels to cure for a specified period (e.g., 24 hours, 7

days) in the controlled environment chamber.

Hardness Measurement: Place the coated panel on the support table of the König pendulum

hardness tester.

Pendulum Oscillation: Gently lower the pendulum onto the coated surface and deflect it to

the starting position (6°). Release the pendulum and start the counter.

Data Recording: The instrument will automatically count the number of oscillations until the

amplitude decreases to a defined endpoint (3°). Record the number of oscillations as a

measure of hardness.

Visualizations
Experimental Workflow for Drier Evaluation
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Caption: Experimental workflow for evaluating the performance of paint driers.

Simplified Chemical Pathway of Alkyd Autoxidation
Catalyzed by Metal Driers
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Caption: Simplified mechanism of alkyd paint drying catalyzed by metal driers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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